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Compound of Interest

Compound Name: Aluminium iodide

Cat. No.: B8577140 Get Quote

An In-Depth Technical Guide to Aluminium Iodide Hexahydrate: Properties and Preparation

This technical guide provides a comprehensive overview of the core properties and preparation

methods of aluminium iodide hexahydrate (AlI₃·6H₂O). The information is intended for

researchers, scientists, and professionals in drug development and other scientific fields who

require a detailed understanding of this inorganic compound.

Core Properties of Aluminium Iodide Hexahydrate
Aluminium iodide hexahydrate is a hydrated salt form of aluminium iodide. It is a yellowish

solid that is soluble in water. Unlike its anhydrous counterpart, which is a strong Lewis acid and

highly reactive with water, the hexahydrate form is more stable in the presence of water.

Quantitative Data Summary
The following table summarizes the key quantitative properties of aluminium iodide
hexahydrate:
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Property Value

Chemical Formula AlI₃·6H₂O

Molar Mass 515.786 g/mol

Appearance Yellowish solid

Density 2.63 g/cm³

Melting Point 185 °C (decomposes)

Solubility in Water Soluble

Solubility in other solvents Soluble in alcohols and ether

Preparation of Aluminium Iodide Hexahydrate
There are two primary methods for the laboratory preparation of aluminium iodide
hexahydrate. Both methods should be conducted in a well-ventilated fume hood with

appropriate personal protective equipment, including safety goggles, gloves, and a lab coat.

Method 1: Reaction of Aluminium with Iodine in an
Aqueous Medium
This method involves the direct reaction of metallic aluminium with elemental iodine in the

presence of water. The water acts as a catalyst and also provides the molecules for hydration.

Reagents and Materials:

Aluminium powder or foil (fine turnings)

Iodine crystals

Distilled water

Large beaker or Erlenmeyer flask

Stirring rod or magnetic stirrer

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b8577140?utm_src=pdf-body
https://www.benchchem.com/product/b8577140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8577140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ice bath

Buchner funnel and filter paper

Desiccator

Procedure:

1. In a large beaker, combine stoichiometric amounts of aluminium powder and iodine

crystals. For example, use a molar ratio of 2 moles of Al to 3 moles of I₂.

2. Place the beaker in an ice bath to manage the exothermic nature of the reaction.

3. Carefully add a small amount of distilled water to the mixture to initiate the reaction. The

reaction is often vigorous, producing heat and purple iodine vapor.

4. Stir the mixture continuously. The reaction will proceed, and the color of the iodine will

fade as it is consumed.

5. Once the reaction has subsided, a solution of aluminium iodide will have formed.

6. Filter the resulting solution to remove any unreacted aluminium.

7. Gently heat the solution to concentrate it, being careful not to boil it vigorously.

8. Allow the concentrated solution to cool, which will lead to the crystallization of aluminium
iodide hexahydrate.

9. Collect the crystals by vacuum filtration using a Buchner funnel.

10. Dry the collected crystals in a desiccator to remove excess moisture.

Method 2: Neutralization of Aluminium Hydroxide with
Hydroiodic Acid
This method involves a classic acid-base neutralization reaction between aluminium hydroxide

and hydroiodic acid to form aluminium iodide, which then crystallizes as the hexahydrate.
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Reagents and Materials:

Aluminium hydroxide (Al(OH)₃)

Hydroiodic acid (HI)

Distilled water

Beaker or Erlenmeyer flask

Stirring rod or magnetic stirrer

pH indicator paper

Heating mantle or hot plate

Crystallizing dish

Buchner funnel and filter paper

Desiccator

Procedure:

1. In a beaker, prepare a suspension of aluminium hydroxide in a minimal amount of distilled

water.

2. Slowly add hydroiodic acid to the suspension while stirring continuously. The reaction is a

neutralization, so monitor the pH. The balanced chemical equation is: Al(OH)₃ + 3HI → AlI₃

+ 3H₂O.

3. Continue adding hydroiodic acid until all the aluminium hydroxide has dissolved and the

solution is neutral or slightly acidic.

4. Gently heat the resulting solution to concentrate it.

5. Transfer the concentrated solution to a crystallizing dish and allow it to cool slowly.

Aluminium iodide hexahydrate crystals will form.
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6. Collect the crystals by vacuum filtration.

7. Wash the crystals with a small amount of cold distilled water to remove any impurities.

8. Dry the crystals in a desiccator.

Visualizing the Preparation Workflow
The following diagram illustrates the logical workflow for the preparation of aluminium iodide
hexahydrate via the direct reaction of aluminium and iodine in water.
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Caption: Workflow for the synthesis of aluminium iodide hexahydrate.
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To cite this document: BenchChem. [aluminium iodide hexahydrate properties and
preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8577140#aluminium-iodide-hexahydrate-properties-
and-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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